Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate

• Molecular Formula: C15H14FNO4S
• Molecular Weight: 323.3 g/mol
• IUPAC Name: ethyl 4-[(2-fluorophenyl)sulfonylamino]benzoate
• InChI: InChI=1S/C15H14FNO4S/c1-2-21-15(18)11-7-9-12(10-8-11)17-22(19,20)14-6-4-3-5-13(14)16/h3-10,17H,2H2,1H3
• InChI Key: SKHFWRHTZVQMCT-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC=C2F

Description

Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate, also known as EFAB, is a chemical compound with potential applications in scientific research. EFAB is a member of the sulfonamide family, which is widely used in medicinal chemistry due to their diverse biological activities. The synthesis of EFAB is a multi-step process that involves the reaction of 2-fluorobenzoic acid with sulfonamide and ethyl chloroformate.

Mechanism of Action

Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate inhibits the activity of carbonic anhydrase enzymes by binding to the zinc ion in the active site of the enzyme. The binding of Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate to the zinc ion prevents the hydration of carbon dioxide to bicarbonate, leading to a decrease in the activity of the enzyme. Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has been shown to be a competitive inhibitor of carbonic anhydrase II, meaning that it competes with the substrate for binding to the active site of the enzyme.
Biochemical and Physiological Effects:
Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has been shown to have various biochemical and physiological effects. Inhibition of carbonic anhydrase II by Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has been shown to decrease the rate of bicarbonate formation in the cytoplasm, leading to a decrease in intracellular pH. This decrease in intracellular pH can lead to various physiological effects, including a decrease in cell proliferation and an increase in apoptosis. Inhibition of carbonic anhydrase IX by Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has been shown to decrease the growth and survival of cancer cells, making it a potential anticancer agent.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has several advantages for lab experiments, including its ability to inhibit the activity of carbonic anhydrase enzymes and its potential applications in various fields of scientific research. However, Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate also has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate research, including its use as an anticancer agent, its potential applications in the treatment of osteoporosis, and its use as a diagnostic tool for various diseases. Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has also been shown to have potential applications in the field of carbon capture, where it can be used to capture carbon dioxide from industrial processes. Further research is needed to fully understand the potential applications of Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate in various fields of scientific research.

Synthesis Methods

The synthesis of Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate involves the reaction of 2-fluorobenzoic acid with sulfonamide and ethyl chloroformate. First, 2-fluorobenzoic acid is reacted with thionyl chloride to form 2-fluorobenzoyl chloride. The resulting compound is then reacted with sulfonamide to form the intermediate 2-fluorobenzoylsulfonamide. Finally, ethyl chloroformate is added to the reaction mixture to form Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate. The overall yield of the synthesis process is approximately 50%.

Scientific Research Applications

Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has potential applications in scientific research due to its ability to inhibit the activity of carbonic anhydrase enzymes. Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate. These enzymes play a crucial role in various physiological processes, including acid-base balance, respiration, and bone resorption. Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has been shown to inhibit the activity of carbonic anhydrase II, which is predominantly found in the cytoplasm of various tissues, including the liver, kidney, and red blood cells. Ethyl 4-{[(2-fluorophenyl)sulfonyl]amino}benzoate has also been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer cells.